1-(3,4-Dimethoxybenzyl)-3-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C21H29N5O3/c1-15-4-7-20(25-24-15)26-10-8-16(9-11-26)13-22-21(27)23-14-17-5-6-18(28-2)19(12-17)29-3/h4-7,12,16H,8-11,13-14H2,1-3H3,(H2,22,23,27)
• InChI Key: GFDHLBZJAVQMPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCC(CC2)CNC(=O)NCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H29N5O3
• Molecular Weight: 399.5 g/mol

Description

1-(3,4-Dimethoxybenzyl)-3-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as DM-PU-31 and has been studied extensively for its biochemical and physiological effects. The aim of

Scientific Research Applications

Synthesis and Characterization

• Research on polyamides containing uracil and adenine highlights the synthesis of dicarboxylic acids through reactions with dimethyl methylenesuccinate, followed by polycondensation with diamines, indicating a method for creating polymers with potential biological applications (Hattori & Kinoshita, 1979).
• Studies on the synthesis of cyclic dipeptidyl ureas through Ugi reactions showcase the creation of new classes of pseudopeptidic triazines, which could be explored for pharmaceutical applications (Sañudo et al., 2006).

Potential Applications

• Research on complexation-induced unfolding of heterocyclic ureas indicates their potential in forming multiply hydrogen-bonded complexes, which could be relevant in materials science and self-assembly processes (Corbin et al., 2001).
• The development of 1-aryl-3-(1-acylpiperidin-4-yl)urea inhibitors showcases their use in inhibiting human and murine soluble epoxide hydrolase, indicating potential therapeutic applications in reducing inflammatory pain (Rose et al., 2010).

Novel Materials and Therapeutics

• A study on the synthesis of polyamides containing theophylline and thymine offers insights into creating polymers for potential use in drug delivery systems (Hattori & Kinoshita, 1979).
• Investigation into the design, synthesis, and anti-HIV-1 activity of urea derivatives demonstrates their potential as non-nucleoside HIV-1 reverse transcriptase inhibitors, highlighting the role of chemical synthesis in developing new antiviral drugs (Sakakibara et al., 2015).